Cas no 5441-40-7 (1-Methyl-1,4-diazepan-5-one)
1-Methyl-1,4-diazepan-5-one structure
Product Name:1-Methyl-1,4-diazepan-5-one
CAS No:5441-40-7
MF:C6H12N2O
MW:128.172281265259
MDL:MFCD09027949
CID:383445
PubChem ID:228402
Update Time:2025-04-19
1-Methyl-1,4-diazepan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1,4-diazepan-5-one
- 1-Methyl-5-homopiperazinone
- 5H-1,4-Diazepin-5-one,hexahydro-1-methyl-
- N-Methyl-5-homopiperazinone
- 2,5-Diaza-5-methylcycloheptanone
- 1-Methyl-[1,4]diazepan-5-one
- 5H-1,4-Diazepin-5-one, hexahydro-1-methyl-
- NSC21318
- KSC611O5H
- NSC135473
- NSC217969
- TRA0076596
- VZ33349
- SB12506
- RP19804
- BC220706
- NSC-217969
- EN300-725110
- A848778
- NSC-21318
- 1-methyl-1 pound not4-diazepan-5-one
- 3-Acetyl-7-hydroxycoumarin
- DTXSID10281328
- SCHEMBL2912054
- AM20120571
- FT-0691123
- MFCD09027949
- J-523666
- AKOS005215793
- CS-W003571
- 5441-40-7
- 1-Methyl-[1,4]diazepan-5-one;1-Methyl-5-homopiperazinone
- SY022083
- DS-1475
- NSC-135473
- Benzofuran-2-carboxylic acid
- ALBB-022245
-
- MDL： MFCD09027949
- Inchi： 1S/C6H12N2O/c1-8-4-2-6(9)7-3-5-8/h2-5H2,1H3,(H,7,9)
- InChI Key： FZYSZYWKHFCLSF-UHFFFAOYSA-N
- SMILES： O=C1CCN(C)CCN1
Computed Properties
- Exact Mass: 128.09500
- Monoisotopic Mass: 128.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.7
- Topological Polar Surface Area: 32.299
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.003
- Boiling Point: 274.8°C at 760 mmHg
- Flash Point: 120°C
- Refractive Index: 1.457
- PSA: 32.34000
- LogP: -0.29520
1-Methyl-1,4-diazepan-5-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261;P302+P352;P305+P351+P338
- Safety Instruction： 24/25
- Storage Condition：Sealed in dry,Room Temperature
1-Methyl-1,4-diazepan-5-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-1,4-diazepan-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 046180-1g |
1-Methyl-5-homopiperazinone |
5441-40-7 | 97% | 1g |
￡73.00 | 2022-03-01 | |
| Fluorochem | 046180-5g |
1-Methyl-5-homopiperazinone |
5441-40-7 | 97% | 5g |
￡236.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 837081-250MG |
1-Methyl-5-homopiperazinone, 98% |
5441-40-7 | 98% | 250MG |
￥ 126 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 837081-1G |
1-Methyl-5-homopiperazinone, 98% |
5441-40-7 | 98% | 1G |
￥ 311 | 2022-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX027-200mg |
1-Methyl-1,4-diazepan-5-one |
5441-40-7 | 97% | 200mg |
114.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX027-5g |
1-Methyl-1,4-diazepan-5-one |
5441-40-7 | 97% | 5g |
3188CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX027-1g |
1-Methyl-1,4-diazepan-5-one |
5441-40-7 | 97% | 1g |
399.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX027-50mg |
1-Methyl-1,4-diazepan-5-one |
5441-40-7 | 97% | 50mg |
55.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HX027-250mg |
1-Methyl-1,4-diazepan-5-one |
5441-40-7 | 97% | 250mg |
341CNY | 2021-05-08 | |
| TRC | M222670-50mg |
N-Methyl-5-homopiperazinone |
5441-40-7 | 50mg |
$ 50.00 | 2022-06-04 |
1-Methyl-1,4-diazepan-5-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5441-40-7 (1-Methyl-1,4-diazepan-5-one) Related Products
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